Cas no 2172591-19-2 (3-4-(aminomethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-1-yl-2,2-difluoropropan-1-ol)

• Product Name: 3-4-(aminomethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-1-yl-2,2-difluoropropan-1-ol
• CAS No: 2172591-19-2
• MF: C₉H₁₆F₂N₄O₂
• MW: 250.245748519897
• CID: 5985571
• PubChem ID: 165597467
• Update Time: 2025-10-12

3-4-(aminomethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-1-yl-2,2-difluoropropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-4-(aminomethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-1-yl-2,2-difluoropropan-1-ol
• EN300-1596045
• 3-[4-(aminomethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-1-yl]-2,2-difluoropropan-1-ol
• 2172591-19-2

• Inchi： 1S/C9H16F2N4O2/c1-17-3-2-8-7(4-12)13-14-15(8)5-9(10,11)6-16/h16H,2-6,12H2,1H3
• InChI Key： PEBRBLAKWSAXTH-UHFFFAOYSA-N
• SMILES： FC(CO)(CN1C(=C(CN)N=N1)CCOC)F

Computed Properties

• Exact Mass: 250.12413209g/mol
• Monoisotopic Mass: 250.12413209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 86.2Ų

Additional information on 3-4-(aminomethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-1-yl-2,2-difluoropropan-1-ol

3-4-(Aminomethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-1-yl-2,2-difluoropropan-1-ol

The compound with CAS No. 2172591-19-2, known as 3-4-(aminomethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-1-yl-2,2-difluoropropan-1-ol, is a highly specialized chemical entity with unique structural and functional properties. This compound has garnered significant attention in the scientific community due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a 1H-1,2,3-triazole ring system, which is a heterocyclic aromatic compound known for its stability and reactivity under certain conditions.

The triazole ring in this compound plays a pivotal role in its chemical behavior. Triazoles are widely used as building blocks in organic synthesis due to their ability to participate in click chemistry reactions, such as the Huisgen cycloaddition. The presence of the aminomethyl and methoxyethyl substituents further enhances the molecule's versatility. These groups can act as reactive sites for various functionalizations, enabling the synthesis of more complex structures with tailored properties.

Recent studies have highlighted the potential of this compound as a precursor for bioactive molecules. For instance, researchers have explored its use in the development of antifungal agents and insecticides, leveraging its ability to disrupt key biological pathways in pathogens and pests. The difluoropropanol moiety within the molecule contributes to its lipophilicity, which is crucial for enhancing bioavailability in drug delivery systems.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic substitutions and cyclizations. The introduction of the aminomethyl group typically involves alkylation reactions, while the formation of the triazole ring requires precise control over reaction conditions to ensure regioselectivity. The incorporation of the methoxyethyl group adds another layer of complexity but also opens up new avenues for functionalization.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Recent research has focused on its biodegradability under aerobic and anaerobic conditions. Preliminary findings suggest that the molecule undergoes hydrolytic cleavage under specific pH conditions, leading to the formation of less complex byproducts that are more readily biodegradable.

Another area of active investigation is the use of this compound in polymer chemistry. The triazole moiety can serve as a cross-linking agent in polymeric materials, enhancing their mechanical properties and thermal stability. This application has significant implications for industries such as electronics and aerospace, where high-performance materials are critical.

In conclusion, 3-4-(aminomethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-1-yl-2,2-difluoropropan-1-ol represents a versatile chemical entity with a wide range of potential applications. Its unique structure and reactivity make it an invaluable tool in modern organic synthesis. As research continues to uncover new functionalities and applications for this compound, it is poised to play an increasingly important role in both academic and industrial settings.